Cas no 921547-92-4 (2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide)

• Product Name: 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
• CAS No: 921547-92-4
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 6010515
• PubChem ID: 18570946
• Update Time: 2025-05-19

2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
• 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-ethylacetamide
• 1H-Imidazole-1-acetamide, 2-[[(3,5-dimethoxyphenyl)methyl]thio]-N-ethyl-5-(hydroxymethyl)-
• F2258-0137
• 2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
• 921547-92-4
• AKOS024632302
• 2-(2-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide

• Inchi： 1S/C17H23N3O4S/c1-4-18-16(22)9-20-13(10-21)8-19-17(20)25-11-12-5-14(23-2)7-15(6-12)24-3/h5-8,21H,4,9-11H2,1-3H3,(H,18,22)
• InChI Key： GIDJIYGZBYZAJF-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(OC)=CC(OC)=C2)N(CC(NCC)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 365.14092740g/mol
• Monoisotopic Mass: 365.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide

Compound CAS No. 921547-92-4: A Comprehensive Overview

The compound with CAS No. 921547-92-4, known as 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The imidazole ring is further substituted with a (3,5-dimethoxyphenyl)methylsulfanyl group and a hydroxymethyl group at specific positions, contributing to its complex and versatile reactivity. Additionally, the molecule incorporates an N-ethylacetamide moiety, which enhances its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The imidazole ring has been shown to interact with key enzymes involved in cell proliferation and apoptosis, making it a valuable lead compound for developing anti-cancer agents.

Furthermore, the (3,5-dimethoxyphenyl)methylsulfanyl group has been implicated in modulating the activity of various kinases and phosphatases, which are critical targets in inflammatory diseases and neurodegenerative disorders. This group's contribution to the molecule's pharmacokinetic properties has been extensively studied, with findings suggesting improved half-life and reduced toxicity compared to similar compounds.

The hydroxymethyl substituent plays a pivotal role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins. This feature has been leveraged in designing more effective drug candidates for treating chronic diseases such as diabetes and cardiovascular disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term ecological impact and degradation pathways.

In conclusion, CAS No. 921547-92-4 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a subject of intense research interest, paving the way for innovative therapeutic solutions in the near future.